2,3,4,6-Tetra-O-benzyl-1-L-ido-deoxynojirimycin
Overview
Description
2,3,4,6-Tetra-O-benzyl-1-L-ido-deoxynojirimycin is a type of imino sugar . Imino sugars, isolated in the 1960s, have attracted considerable interest from synthetic chemists, biologists, and clinical researchers . Glycomimetics, in which the endocyclic oxygen of the parent glycoside is replaced by a nitrogen atom, are known to be potent inhibitors of a number of enzymes of medicinal interest .
Synthesis Analysis
The synthesis of this compound involves a three-step process . It starts from readily available 2,3,4,6-tetra-O-benzyl-D-glucopyranose via Ir-catalyzed reductive amination in water, “borrowing hydrogen” under neat conditions, and Pd-catalyzed debenzylation .Molecular Structure Analysis
The molecular formula of this compound is C34H37NO4 . The molecular weight is 523.66 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include reductive amination, “borrowing hydrogen”, and debenzylation .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3,4,6-Tetra-O-benzyl-1-L-ido-deoxynojirimycin involves the protection of the hydroxyl groups of deoxynojirimycin followed by the benzylations of the protected hydroxyl groups.", "Starting Materials": [ "Deoxynojirimycin", "Benzyl chloride", "Benzyl alcohol", "Sodium hydride", "Toluene", "Methanol", "Acetic anhydride", "Pyridine", "Chloroacetyl chloride" ], "Reaction": [ "Deoxynojirimycin is reacted with acetic anhydride and pyridine to protect the hydroxyl groups.", "The resulting product is treated with sodium hydride in toluene to form the sodium salt.", "Benzyl chloride is added to the reaction mixture to benzylate the protected hydroxyl groups.", "The reaction mixture is then treated with chloroacetyl chloride to form the desired compound.", "The final product is obtained by deprotection of the benzylated hydroxyl groups using hydrogenation with palladium on carbon in methanol." ] } | |
CAS RN |
76738-52-8 |
Molecular Formula |
C₃₄H₃₇NO₄ |
Molecular Weight |
523.66 |
synonyms |
[2S-(2α,3α,4β,5α)]-3,4,5-Tris(phenylmethoxy)-2-[(phenylmethoxy)methyl]piperidine |
Origin of Product |
United States |
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